Cas no 7396-91-0 (2,4-dichlorophenyl benzoate)

2,4-dichlorophenyl benzoate structure

2,4-dichlorophenyl benzoate structure

Product Name:2,4-dichlorophenyl benzoate

CAS No:7396-91-0

MF:C₁₃H₈Cl₂O₂

MW:267.107421875

CID:978701

PubChem ID:264652

Update Time:2025-04-19

2,4-dichlorophenyl benzoate Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorophenyl benzoate
- Benzoic acid 2,4-dichloro-phenyl ester
- NSC99828
- SCHEMBL8207859
- (2,4-dichlorophenyl) benzoate
- DTXSID40295130
- AKOS003435438
- 7396-91-0
- NCIOpen2_007303
- NSC-99828
- Inchi： 1S/C13H8Cl2O2/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key： UNNUESFABWIRHI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)Cl

Computed Properties

Exact Mass: 265.99024
Monoisotopic Mass: 265.99
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.357
Boiling Point: 410°C at 760 mmHg
Flash Point: 174°C
Refractive Index: 1.604
PSA: 26.3

2,4-dichlorophenyl benzoate Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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